Cas no 102651-46-7 (3-butyl-1-phenylpyrrolidine-2,5-dione)

• Product Name: 3-butyl-1-phenylpyrrolidine-2,5-dione
• CAS No: 102651-46-7
• MF: C₁₄H₁₇NO₂
• MW: 231.290283918381
• CID: 1133157
• PubChem ID: 12122758
• Update Time: 2025-04-20

3-butyl-1-phenylpyrrolidine-2,5-dione Chemical and Physical Properties

Names and Identifiers

• 3-butyl-1-phenylpyrrolidine-2,5-dione
• DTXSID60478009
• 102651-46-7
• 2,5-Pyrrolidinedione, 3-butyl-1-phenyl-

• Inchi： 1S/C14H17NO2/c1-2-3-7-11-10-13(16)15(14(11)17)12-8-5-4-6-9-12/h4-6,8-9,11H,2-3,7,10H2,1H3
• InChI Key： JZDOJRNJISSCIM-UHFFFAOYSA-N
• SMILES： O=C1C(CC(N1C1C=CC=CC=1)=O)CCCC

Computed Properties

• Exact Mass: 231.125928785g/mol
• Monoisotopic Mass: 231.125928785g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 295
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 37.4Ų

Experimental Properties

• PSA: 37.38000
• LogP: 2.82130